Cas no 860610-28-2 (4-Chloro-N-[3-chloro-2-(piperidin-1-yl)phenyl]benzamide)

• Product Name: 4-Chloro-N-[3-chloro-2-(piperidin-1-yl)phenyl]benzamide
• CAS No: 860610-28-2
• MF: C₁₈H₁₈Cl₂N₂O
• MW: 349.254322528839
• CID: 5697035
• PubChem ID: 2766066
• Update Time: 2025-10-05

4-Chloro-N-[3-chloro-2-(piperidin-1-yl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 860610-28-2
• AKOS005076376
• 4-chloro-N-[3-chloro-2-(piperidin-1-yl)phenyl]benzamide
• 10R-1181
• 4-chloro-N-(3-chloro-2-piperidin-1-ylphenyl)benzamide
• 4-chloro-N-(3-chloro-2-piperidinophenyl)benzenecarboxamide
• Benzamide, 4-chloro-N-[3-chloro-2-(1-piperidinyl)phenyl]-
• 4-Chloro-N-[3-chloro-2-(piperidin-1-yl)phenyl]benzamide

• Inchi： 1S/C18H18Cl2N2O/c19-14-9-7-13(8-10-14)18(23)21-16-6-4-5-15(20)17(16)22-11-2-1-3-12-22/h4-10H,1-3,11-12H2,(H,21,23)
• InChI Key： HOAXPVKANJPWLP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1N1CCCCC1)NC(C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 348.0796186g/mol
• Monoisotopic Mass: 348.0796186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 421.1±45.0 °C(Predicted)
• pka: 12.26±0.70(Predicted)

Additional information on 4-Chloro-N-[3-chloro-2-(piperidin-1-yl)phenyl]benzamide

4-Chloro-N-[3-chloro-2-(piperidin-1-yl)phenyl]benzamide (CAS No. 860610-28-2): An Overview of a Promising Compound in Pharmaceutical Research

4-Chloro-N-[3-chloro-2-(piperidin-1-yl)phenyl]benzamide (CAS No. 860610-28-2) is a compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound, often referred to by its CAS number 860610-28-2, is a benzamide derivative with a unique chemical structure that includes a piperidine ring and multiple chlorine substituents. The combination of these functional groups imparts specific pharmacological properties that make it an interesting candidate for various therapeutic uses.

The chemical structure of 4-Chloro-N-[3-chloro-2-(piperidin-1-yl)phenyl]benzamide is characterized by a benzamide core, which is a common scaffold in many pharmaceuticals. The presence of the piperidine ring and the chlorine substituents on the phenyl group contribute to its unique biological activity. Specifically, the piperidine ring is known for its ability to modulate receptor interactions, while the chlorine substituents can enhance the compound's lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 4-Chloro-N-[3-chloro-2-(piperidin-1-yl)phenyl]benzamide in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving serotonin and dopamine pathways. Research has shown that this compound can selectively bind to serotonin receptors, specifically 5-HT_2C, which are implicated in conditions such as depression, anxiety, and schizophrenia. The selective binding to these receptors suggests that 4-Chloro-N-[3-chloro-2-(piperidin-1-yl)phenyl]benzamide could offer a more targeted and effective treatment compared to existing medications.

In addition to its potential in neurological disorders, 4-Chloro-N-[3-chloro-2-(piperidin-1-yl)phenyl]benzamide has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by modulating signaling pathways involved in cell proliferation and apoptosis. Specifically, it has been shown to target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes 4-Chloro-N-[3-chloro-2-(piperidin-1-yl)phenyl]benzamide a potential candidate for further investigation as an anticancer agent.

The pharmacokinetic properties of 4-Chloro-N-[3-chloro-2-(piperidin-1-yl)phenyl]benzamide have also been extensively studied. Its lipophilic nature allows for good absorption and distribution within the body, while its metabolic stability ensures that it remains active for an extended period. These properties are crucial for developing effective drug formulations that can be administered orally or via other routes.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Chloro-N-[3-chloro-2-(piperidin-1-yl)phenyl]benzamide. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 4-Chloro-N-[3-chloro-2-(piperidin-1-yl)phenyl]benzamide (CAS No. 860610-28-2) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in areas such as neurological disorders and cancer treatment. As more data from clinical trials become available, it is likely that this compound will continue to attract significant interest from both researchers and pharmaceutical companies.